Cas no 866843-75-6 (1-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-ylpiperidine)

• Product Name: 1-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-ylpiperidine
• CAS No: 866843-75-6
• MF: C₂₁H₂₁N₅
• MW: 343.424943685532
• CID: 6088563
• PubChem ID: 2138524
• Update Time: 2025-07-10

1-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-ylpiperidine
• [1,2,3]Triazolo[1,5-a]quinazoline, 3-(4-methylphenyl)-5-(1-piperidinyl)-
• 866843-75-6
• 3-(4-methylphenyl)-5-piperidin-1-yltriazolo[1,5-a]quinazoline
• NCGC00674814-01
• AKOS001835977
• F1605-0900
• 1-[3-(4-methylphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-yl]piperidine
• 3-(4-methylphenyl)-5-piperidin-1-yl[1,2,3]triazolo[1,5-a]quinazoline

• Inchi： 1S/C21H21N5/c1-15-9-11-16(12-10-15)19-21-22-20(25-13-5-2-6-14-25)17-7-3-4-8-18(17)26(21)24-23-19/h3-4,7-12H,2,5-6,13-14H2,1H3
• InChI Key： VJXGCPIFCYRJBA-UHFFFAOYSA-N
• SMILES： N12N=NC(C3=CC=C(C)C=C3)=C1N=C(N1CCCCC1)C1=C2C=CC=C1

Computed Properties

• Exact Mass: 343.17969569g/mol
• Monoisotopic Mass: 343.17969569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 3.18±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 1-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-ylpiperidine

Research Briefing on 1-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-ylpiperidine (CAS: 866843-75-6)

The compound 1-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-ylpiperidine (CAS: 866843-75-6) has recently emerged as a promising candidate in medicinal chemistry research, particularly in the development of novel therapeutic agents. This fused heterocyclic system combines a triazoloquinazoline core with a piperidine moiety, creating a unique scaffold that has shown significant pharmacological potential. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, revealing interesting properties that warrant further investigation.

Structural analysis indicates that the compound's rigid planar structure combined with the flexible piperidine tail allows for optimal interaction with various biological targets. The presence of the 4-methylphenyl group at position 3 of the triazole ring appears to enhance both the compound's stability and its binding affinity to certain receptor sites. X-ray crystallographic studies have confirmed the compound's configuration and provided valuable insights into its three-dimensional characteristics, which are crucial for structure-activity relationship (SAR) studies.

Recent pharmacological screening has demonstrated that 1-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-ylpiperidine exhibits notable activity against several kinase targets, particularly those involved in inflammatory pathways and certain cancer proliferation mechanisms. In vitro studies using enzyme inhibition assays have shown IC50 values in the low micromolar range for selected kinases, suggesting its potential as a lead compound for further optimization. The compound's selectivity profile is currently under investigation to determine its therapeutic window and potential off-target effects.

The synthetic route to 1-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-ylpiperidine has been optimized in recent publications, with researchers reporting improved yields through modified cyclization conditions and optimized protecting group strategies. The current preferred method involves a copper-catalyzed azide-alkyne cycloaddition (CuAAC) to form the triazole ring, followed by a palladium-mediated coupling to introduce the piperidine moiety. These methodological advances have made the compound more accessible for broader biological evaluation.

Preliminary ADME (Absorption, Distribution, Metabolism, and Excretion) studies indicate that the compound demonstrates favorable pharmacokinetic properties, including moderate plasma protein binding and acceptable metabolic stability in human liver microsome assays. The logP value suggests adequate lipophilicity for membrane penetration while maintaining sufficient aqueous solubility for biological activity. These characteristics position the compound as a viable candidate for further preclinical development.

Current research directions include exploring the compound's potential in combination therapies, investigating its effects on specific signaling pathways, and developing more potent analogs through systematic structural modifications. Several research groups have reported preliminary success in creating derivatives with enhanced activity and selectivity, opening new avenues for therapeutic applications in oncology and inflammatory diseases.

As research progresses, 1-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-ylpiperidine continues to demonstrate its value as a versatile scaffold in drug discovery. The compound's unique structural features and promising biological activity profile make it an important subject of ongoing investigations in both academic and industrial settings. Future studies will likely focus on elucidating its precise mechanism of action and expanding its therapeutic potential through targeted modifications of its chemical structure.